3-(butylsulfinyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 5-butylsulfinyl-1H-1,2,4-triazol-3-amine
• InChI: InChI=1S/C6H12N4OS/c1-2-3-4-12(11)6-8-5(7)9-10-6/h2-4H2,1H3,(H3,7,8,9,10)
• InChI Key: AUWBYIFARHECNY-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)C1=NC(=NN1)N
• Molecular Formula: C6H12N4OS
• Molecular Weight: 188.25 g/mol
• CAS No.: 2215441-67-9

Description

The description of a compound typically includes its molecular formula, structure, and the type of functional groups it contains. It may also include the role or potential uses of the compound in various fields such as medicine, industry, or research.

Synthesis Analysis

This involves detailing the methods and conditions under which the compound can be synthesized. It may include the starting materials, reagents, catalysts, temperature, pressure, and the sequence of reactions.

Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that connect the atoms. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. It includes the reactants, products, the conditions under which the reaction occurs, and the mechanism of the reaction.

Physical and Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, reactivity, and stability of the compound.

Scientific Research Applications

1,2,4-Triazole derivatives are recognized for their significant role in various scientific applications, including agricultural, pharmaceutical, and material science fields. These compounds, including the specific 3-(butylsulfinyl)-1H-1,2,4-triazol-5-amine, have been utilized in producing agricultural products, dyes, high-energy materials, and pharmaceuticals due to their unique chemical properties and biological activities.

Pharmaceutical Applications

In pharmaceutical research, 1,2,4-triazole derivatives have been explored for their potential in developing new medications. These compounds exhibit a broad range of biological activities, including antimicrobial, antifungal, antioxidant, and anti-inflammatory effects. The structural versatility of 1,2,4-triazoles allows for the synthesis of various drugs with targeted properties, demonstrating their significant contribution to medical advancements and therapeutic applications (Nazarov et al., 2021).

Agricultural Applications

1,2,4-Triazole derivatives also play a crucial role in agriculture, particularly in the production of plant protection products. These substances have been effectively used in manufacturing various insecticides, fungicides, and plant growth regulators. The ability of 1,2,4-triazoles to enhance agricultural productivity and protect crops from pests highlights their significance in supporting sustainable farming practices and ensuring food security (Nazarov et al., 2021).

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to its interaction with a biological system, such as a cell or an enzyme, and how it exerts its effect.

Safety and Hazards

This involves studying the potential risks associated with the compound. It includes toxicity, flammability, environmental impact, and precautions to be taken while handling the compound.